Cas no 1955524-13-6 (6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride)

• Product Name: 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride
• CAS No: 1955524-13-6
• MF: C₆H₁₀ClF₂N
• MW: 169.60010766983
• MDL: MFCD27987947
• CID: 4631372
• PubChem ID: 122156631
• Update Time: 2025-05-19

6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride
• 6,6-Difluorobicyclo[3.1.0]hexan-3-amine HCl
• Z2507870760
• SCHEMBL22691506
• AS-53859
• 6,6-difluorobicyclo[3.1.0]hexan-3-amine;hydrochloride
• MFCD27987947
• SY215370
• CS-0050369
• P17209
• 3-Amino-6,6-difluorobicyclo[3.1.0]hexane Hydrochloride
• AKOS037644508
• EN300-297832
• 6,6-difluorobicyclo[3.1.0]hexan-3-aminehydrochloride
• 1955524-13-6
• 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride

• MDL： MFCD27987947
• Inchi： 1S/C6H9F2N.ClH/c7-6(8)4-1-3(9)2-5(4)6;/h3-5H,1-2,9H2;1H
• InChI Key： DDXVVYHUUNFLFN-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2CC(CC21)N)F

Computed Properties

• Exact Mass: 169.0469833 g/mol
• Monoisotopic Mass: 169.0469833 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.60
• Topological Polar Surface Area: 26

Additional information on 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride

Research Briefing on 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride (CAS: 1955524-13-6)

6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride (CAS: 1955524-13-6) is a bicyclic amine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

The structural motif of 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride features a rigid bicyclic scaffold with two fluorine atoms at the 6-position, which enhances its metabolic stability and binding affinity to biological targets. Recent synthetic methodologies have optimized the production of this compound, achieving high yields and enantiomeric purity, which are critical for its application in pharmaceutical development. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis route, leveraging chiral auxiliaries to produce enantiomerically pure forms of the compound, thereby facilitating its use in stereoselective drug design.

Pharmacological evaluations of 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride have revealed its potential as a key intermediate in the development of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have utilized this compound to synthesize analogs that exhibit enhanced binding to GABA_A receptors, which are implicated in anxiety, epilepsy, and sleep disorders. Preliminary in vitro studies indicate that these analogs display promising selectivity and potency, with reduced off-target effects compared to existing therapeutics. Furthermore, molecular docking simulations have provided insights into the compound's binding interactions, suggesting that the difluorinated bicyclic core contributes to optimal receptor engagement.

Beyond its applications in CNS drug discovery, 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has also been explored as a precursor for the development of covalent inhibitors targeting cysteine proteases. A recent study in ACS Chemical Biology (2024) reported the design of irreversible inhibitors incorporating this scaffold, which demonstrated potent activity against cathepsin B, a protease involved in cancer progression and inflammatory diseases. The incorporation of the difluorinated amine moiety was found to enhance the electrophilicity of the inhibitor, enabling efficient covalent bond formation with the target enzyme.

In conclusion, 6,6-Difluorobicyclo[3.1.0]hexan-3-amine hydrochloride (CAS: 1955524-13-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic and pharmacological research, position it as a valuable tool for the development of next-generation therapeutics. Future studies are expected to further explore its potential in targeted drug delivery systems and as a scaffold for multifunctional drug candidates. Researchers are encouraged to leverage the compound's properties to address unmet medical needs in CNS disorders and beyond.